N-Methyl 3-chlorophenethylamine

• IUPAC Name: 2-(3-chlorophenyl)-N-methylethanamine
• InChI: InChI=1S/C9H12ClN/c1-11-6-5-8-3-2-4-9(10)7-8/h2-4,7,11H,5-6H2,1H3
• InChI Key: ZAIUACXHBBABJZ-UHFFFAOYSA-N
• Canonical SMILES: CNCCC1=CC(=CC=C1)Cl
• Molecular Formula: C9H12ClN
• DSSTOX Substance ID: DTXSID30442015
• Molecular Weight: 169.65 g/mol
• CAS No.: 52516-20-8

Description

N-Methyl 3-chlorophenethylamine is a chemical compound with the molecular formula C9H12ClN. It is intended for research use only and is not suitable for human or veterinary use.

Scientific Research Applications

Analytical Characterizations and Syntheses

Research on compounds similar to N-Methyl 3-chlorophenethylamine, including N-alkyl-arylcyclohexylamines, highlights their synthesis and analytical characterizations for aiding in the identification of new psychoactive substances. These substances are perceived as ketamine-like dissociative agents, acting predominantly via antagonism of the N-methyl-D-aspartate (NMDA) receptor. Such studies are crucial for forensic and legislative efforts to manage the challenges posed by new psychoactive substances (Wallach et al., 2016).

Potential Medications for Cocaine Abuse

Compounds structurally related to this compound have been synthesized and evaluated as potential medications to treat cocaine abuse. These studies focus on slow-onset, long-duration monoamine reuptake blockers, aiming for a maintenance therapy approach. This research is significant for developing treatments that could potentially reduce or eliminate the abuse potential of dopamine (DA) reuptake blockers (Froimowitz et al., 2000).

Electrochemical Sensors for Dopamine Detection

The development of highly selective and sensitive electrochemical sensors for dopamine detection using modified electrodes represents another research application. These sensors combine conductive polymers, carbon nanotubes, and Nafion films to enhance the electrocatalytic oxidation of dopamine, showing potential for in vitro measurements and as detectors in analytical chemistry (Wang et al., 2006).

NDMA Precursor Analysis in Water Treatment

The analysis of N-nitrosodimethylamine (NDMA) precursors during chlorination of water and wastewater treatment highlights the environmental and health implications of water treatment processes. Understanding the formation and mitigation of NDMA, a potent carcinogen, is critical for ensuring safe drinking water (Mitch et al., 2003).

Catalytic Chemical Synthesis

Research into catalytic processes, such as the Rh(III)-catalyzed aromatic C-H amination of acetophenone o-methyloximes with primary N-chloroalkylamines, demonstrates the utility of these reactions in synthesizing complex organic compounds. Such catalytic methods are valuable for pharmaceutical synthesis and material science (Ng et al., 2013).

Mechanism of Action

Target of Action

N-Methyl 3-chlorophenethylamine is a psychoactive substituted phenethylamine . Its primary targets are the 5-HT 1A, 5-HT 2A, and 5-HT 2C receptors . These receptors are part of the serotonin system, which plays a crucial role in mood regulation, anxiety, and cognition.

Mode of Action

The compound interacts with its targets primarily through agonistic activity . It binds to the serotonin receptors, mimicking the action of serotonin, and triggers a response. For instance, at 5-HT 2A receptors, the phenethylamines were partial to full agonists except 2C-I which was an antagonist . All compounds were full agonists at 5-HT 2A and 5-HT 2C receptor inositol phosphate assays .

Pharmacokinetics

Like other phenethylamines, it is likely to be absorbed orally, distributed throughout the body, metabolized primarily in the liver, and excreted via the kidneys .

Result of Action

The activation of serotonin receptors by this compound can lead to various molecular and cellular effects. These effects can include changes in neuronal firing rates, modulation of neuronal circuits, and potential alterations in mood and cognition . .